molecular formula C17H23N5OS B5648070 3-[1-(cyclobutylmethyl)-1H-imidazol-2-yl]-1-[(4-methyl-1,2,3-thiadiazol-5-yl)carbonyl]piperidine

3-[1-(cyclobutylmethyl)-1H-imidazol-2-yl]-1-[(4-methyl-1,2,3-thiadiazol-5-yl)carbonyl]piperidine

Cat. No. B5648070
M. Wt: 345.5 g/mol
InChI Key: QLTQJPGWUBUREB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound belongs to a class of compounds that are of interest due to their diverse chemical and physical properties. The compound incorporates elements of piperidine, imidazole, thiadiazole, and cyclobutane, suggesting a complex structure with potential for varied chemical reactions and biological activities.

Synthesis Analysis

The synthesis of related compounds typically involves multi-step reactions, starting with the condensation of key precursors followed by cyclocondensation or nucleophilic addition reactions to introduce the desired functional groups. For example, the synthesis of thiazolopyridine derivatives can involve the condensation of thiazolinone with benzaldehydes, followed by cyclocondensation with malononitrile or dimethylformamide-dimethylacetal to yield novel heterocyclic systems (Lamphon et al., 2004).

Molecular Structure Analysis

The molecular structure of compounds in this class often features a piperidine ring, which can adopt various conformations depending on the substitution pattern. X-ray diffraction studies have shown that such rings can adopt distorted boat or chair conformations, influencing the compound's overall geometry and its interactions at the molecular level (Ganesan et al., 2013).

Chemical Reactions and Properties

The chemical reactions of this compound class are varied, including cycloadditions, nucleophilic substitutions, and cyclizations. These reactions are crucial for introducing or modifying functional groups that dictate the compound's chemical behavior. For instance, the synthesis of azetidine-based isosteres of piperidine, piperazine, and morpholine demonstrated the utility of cyclization reactions in producing compounds with increased conformational flexibility, which could affect their chemical and biological properties (Feskov et al., 2019).

Physical Properties Analysis

The physical properties, such as melting points, boiling points, and solubility, are influenced by the compound's molecular structure. For example, the presence of heterocyclic rings and substituents like thiadiazole can affect the compound's polarity, impacting its solubility in various solvents and its phase behavior.

Chemical Properties Analysis

Chemical properties, including acidity, basicity, and reactivity towards other chemical species, are determined by the functional groups present in the compound. The imidazole and piperidine components contribute to the compound's basic nature, while the thiadiazole moiety may introduce reactive sites for further chemical modifications.

  • Lamphon, R. Q., El-Gaby, M., Khafagy, M. M., El-Hag Ali, G. A. M., El-Maghraby, A., Eyada, H. A., & Helal, M. (2004). STUDIES ON THIAZOLOPYRIDINES. PART 5: SYNTHESIS OF HITHERTO UNKNOWN THIAZOLINONE AND THIAZOLO[3,2-a]PYRIDINE DERIVATIVES HAVING IN THEIR STRUCTURE THE MORPHOLIN-4-YL MOIETY. Phosphorus, Sulfur, and Silicon and the Related Elements, 179, 1279-1292. Link.

  • Ganesan, S., Sugumar, P., Ananthan, S., & Ponnuswamy, M. (2013). 3,5-Dimethyl-1-{2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetyl}-2,6-diphenylpiperidin-4-one. Acta Crystallographica Section E: Structure Reports Online, 69, o845-o845. Link.

  • Feskov, I. O., Chernykh, A. V., Kuchkovska, Y. O., Daniliuc, C., Kondratov, I., & Grygorenko, O. (2019). 3-((Hetera)cyclobutyl)azetidines, "Stretched" Analogues of Piperidine, Piperazine, and Morpholine: Advanced Building Blocks for Drug Discovery. The Journal of Organic Chemistry, 84(3), 1363-1371. Link.

properties

IUPAC Name

[3-[1-(cyclobutylmethyl)imidazol-2-yl]piperidin-1-yl]-(4-methylthiadiazol-5-yl)methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H23N5OS/c1-12-15(24-20-19-12)17(23)22-8-3-6-14(11-22)16-18-7-9-21(16)10-13-4-2-5-13/h7,9,13-14H,2-6,8,10-11H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QLTQJPGWUBUREB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(SN=N1)C(=O)N2CCCC(C2)C3=NC=CN3CC4CCC4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H23N5OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

345.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-[1-(cyclobutylmethyl)-1H-imidazol-2-yl]-1-[(4-methyl-1,2,3-thiadiazol-5-yl)carbonyl]piperidine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.